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Compound of Interest

Compound Name: Amphenidone

Cat. No.: B1667257

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of common protocols for
amphetamine administration in rodent models. The information is intended to guide
researchers in designing and executing experiments to study the behavioral, neurochemical,
and molecular effects of amphetamine.

Data Presentation: Quantitative Data Summary

The following tables summarize typical dosage ranges and administration details for various
experimental paradigms involving amphetamine in rats and mice. It is important to note that
optimal doses can vary depending on the specific strain, age, and sex of the animal, as well as
the experimental objectives.

Table 1: Amphetamine Dosages for Locomotor Activity Studies
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Route of Acute Dose Chronic Dose
Rodent Model o . Notes
Administration Range (mg/kg) Range (mg/kg)
Lower doses
typically induce
) 1.0-5.0 hyperlocomotion,
Intraperitoneal ) L
Rat (i) 0.5-5.0 (escalating while higher
i.p.

P doses) doses can lead
to stereotyped
behaviors.
Mice may require
slightly higher

Intraperitoneal 1.0-5.0 doses than rats
Mouse ) 1.0-10.0 ) S
(i.p.) (repeated daily) to elicit similar
behavioral
effects.
Provides a
slower
Subcutaneous 1.0-5.0 )
Rat/Mouse 0.5-5.0 ] absorption rate
(s.c) (repeated daily)

compared to i.p.

injection.

Table 2: Amphetamine Dosages for Conditioned Place Preference (CPP) Studies
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Conditioning Number of
Route of .
Rodent Model . . Dose Range Conditioning Notes
Administration .
(mglkg) Sessions
Lower doses are
Intraperitoneal o often sufficient to
Rat ] 01-20 2 - 4 pairings ]
(i.p.) establish a place
preference.
C57BL/6 mice
Intraperitoneal . are a commonly
Mouse ) 1.0-5.0 2 - 4 pairings )
(i.p.) used strain for
this paradigm.
Subcutaneous o
Rat/Mouse 0.5-3.0 2 - 4 pairings

(s.c)

Table 3: Amphetamine Dosages for Self-Administration Studies

Unit Dose
Route of Range Reinforcement
Rodent Model . . . . Notes
Administration (mgl/kgl/infusio  Schedule
n)
) ) Requires surgical
Fixed Ratio (FR), ]
, _ implantation of
Rat Intravenous (i.v.) 0.03-0.1 Progressive )
_ an intravenous
Ratio (PR)
catheter.
Technically more
Fixed Ratio (FR), challenging in
Mouse Intravenous (i.v.) 0.05-0.2 Progressive mice due to
Ratio (PR) smaller vessel

size.

Table 4: Amphetamine Dosages for Sensitization Studies
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Sensitizatio o
Route of Administrat . Challenge
Rodent o n Dose ] Withdrawal
Administrat ion . Dose
Model . Range Period
ion Schedule (mgl/kg)
(mglkg)
) Daily or
Intraperitonea 1.0-5.0 i )
Rat ) ) intermittently 7 - 21 days 05-25
[ (i.p.) (escalating)
for 5-14 days
Intraperitonea Daily for 5-7
Mouse ) 1.0-25 3 -7 days 1.0-25
[ (i.p.) days

Experimental Protocols
Amphetamine Administration Protocols

This is the most common route for systemic amphetamine administration in rodents.

Materials:

d-amphetamine sulfate

Sterile 0.9% saline

Sterile syringes (1 mL) and needles (25-27 gauge for mice, 23-25 gauge for rats)

Animal scale
Procedure:

o Drug Preparation: Dissolve d-amphetamine sulfate in sterile 0.9% saline to the desired
concentration. Ensure the solution is clear and free of particulates.

» Animal Handling: Weigh the animal to calculate the correct injection volume. Gently restrain
the rodent. For rats, a two-person technique is often preferred, with one person restraining
and the other injecting. For mice, a one-person technique is common.

« Injection Site: The injection site is typically in the lower right or left abdominal quadrant to
avoid the cecum and bladder.
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« Injection: Insert the needle at a 15-30 degree angle into the peritoneal cavity. Aspirate briefly
to ensure no blood or urine is drawn, which would indicate improper placement. Inject the
solution slowly.

o Post-injection: Withdraw the needle and return the animal to its home cage or experimental
apparatus. Monitor the animal for any adverse reactions.

This route provides a slower and more sustained release of the drug compared to i.p. injection.
Materials:

e Same as for i.p. injection.

Procedure:

o Drug Preparation: Prepare the amphetamine solution as described for i.p. injection.

e Animal Handling: Weigh and restrain the animal.

« Injection Site: The injection is typically administered under the loose skin on the back,
between the shoulder blades.

« Injection: Gently lift the skin to form a "tent." Insert the needle into the base of the tented
skin, parallel to the body. Aspirate briefly to check for blood. Inject the solution, which will
form a small bolus under the skin.

o Post-injection: Withdraw the needle and gently massage the area to aid in dispersal. Return
the animal to its cage and monitor.

This method is used for direct oral administration of a precise dose.
Materials:

e d-amphetamine sulfate

e Vehicle (e.g., water, 0.5% methylcellulose)

o Flexible gavage needle (20-22 gauge for mice, 16-18 gauge for rats)
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e Syringe

e Animal scale

Procedure:

e Drug Preparation: Prepare the amphetamine solution or suspension in the chosen vehicle.

» Animal Handling: Weigh the animal. Gently but firmly restrain the animal to prevent
movement of the head and neck.

o Gavage: Gently insert the gavage needle into the mouth and advance it along the
esophagus into the stomach. Do not force the needle.

o Administration: Once the needle is in the correct position, slowly administer the solution.

o Post-administration: Carefully remove the gavage needle and return the animal to its cage.
Monitor for any signs of distress, such as difficulty breathing.

Behavioral Testing Protocols

This test measures the stimulant effects of amphetamine on spontaneous movement.
Materials:

o Open-field arena equipped with photobeam detectors or a video tracking system

o Amphetamine solution and vehicle

e Syringes and needles for administration

Procedure:

o Habituation: Place the animal in the open-field arena for a period of 30-60 minutes to allow
for habituation to the novel environment.

o Administration: Remove the animal from the arena, administer the amphetamine or vehicle
via the chosen route (e.g., i.p.).
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o Testing: Immediately return the animal to the arena and record locomotor activity for 60-120
minutes. Key parameters to measure include total distance traveled, horizontal activity, and
vertical activity (rearing).

o Data Analysis: Analyze the data in time bins (e.g., 5-10 minutes) to observe the time course
of the drug's effect.

This paradigm assesses the rewarding properties of amphetamine by pairing its effects with a
specific environment.

Materials:

o CPP apparatus (typically a two- or three-chamber box with distinct visual and tactile cues in
each chamber)

o Amphetamine solution and vehicle
¢ Syringes and needles for administration
Procedure:

e Pre-conditioning (Baseline): On Day 1, place the animal in the central compartment (if
applicable) and allow it to freely explore all chambers for 15-20 minutes. Record the time
spent in each chamber to establish any initial preference.

» Conditioning: This phase typically lasts for 4-8 days.

o On drug conditioning days, administer amphetamine and confine the animal to one of the
main chambers for 30-45 minutes.

o On vehicle conditioning days, administer the vehicle and confine the animal to the other
main chamber for the same duration. The order of drug and vehicle administration should
be counterbalanced across animals.

o Post-conditioning (Test): On the day after the last conditioning session, place the animal in
the central compartment and allow it to freely explore all chambers for 15-20 minutes in a
drug-free state. Record the time spent in each chamber.
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o Data Analysis: An increase in the time spent in the drug-paired chamber during the post-
conditioning test compared to the pre-conditioning baseline indicates a conditioned place
preference.

Neurochemical Analysis Protocol

This technique allows for the measurement of extracellular neurotransmitter levels in specific
brain regions of freely moving animals.

Materials:
» Stereotaxic apparatus

e Microdialysis probes (e.g., with a 2-4 mm membrane length and a 6-20 kDa molecular
weight cutoff)

e Guide cannula (for chronic implantations)

e Surgical instruments

e Dental cement

e Syringe pump

 Fraction collector

e HPLC system with electrochemical detection (HPLC-ECD)

« Atrtificial cerebrospinal fluid (aCSF) (e.g., 147 mM NacCl, 2.7 mM KCI, 1.2 mM CacCl2, 0.85
mM MgCI2, pH 7.4)

Procedure:

o Surgical Implantation: Anesthetize the animal and place it in the stereotaxic apparatus.
Surgically implant a guide cannula targeting the brain region of interest (e.g., nucleus
accumbens, striatum). Secure the cannula with dental cement. Allow the animal to recover
for several days.
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Probe Insertion: On the day of the experiment, gently insert the microdialysis probe into the
guide cannula.

Perfusion: Perfuse the probe with aCSF at a slow, constant flow rate (e.g., 1-2 pL/min) using
a syringe pump.

Baseline Collection: Collect dialysate samples at regular intervals (e.g., every 10-20 minutes)
for at least 1-2 hours to establish a stable baseline of dopamine levels.

Amphetamine Administration: Administer amphetamine via the desired route.

Post-administration Collection: Continue collecting dialysate samples for at least 2-3 hours
after drug administration.

Sample Analysis: Analyze the dopamine concentration in the dialysate samples using HPLC-
ECD.

Data Analysis: Express the post-administration dopamine levels as a percentage of the
baseline levels.
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Caption: Amphetamine's mechanism of action and downstream signaling cascade.
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Caption: Workflow for a typical locomotor activity experiment.
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Caption: Workflow for a conditioned place preference (CPP) experiment.
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Caption: Workflow for an in vivo microdialysis experiment.
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 To cite this document: BenchChem. [Application Notes and Protocols for Amphetamine
Administration in Rodent Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667257#amphetamine-administration-protocols-in-
rodent-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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